N-[2-(1-cyclohexen-1-yl)ethyl]-1-(ethylsulfonyl)-4-piperidinecarboxamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-1-ethylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C16H28N2O3S/c1-2-22(20,21)18-12-9-15(10-13-18)16(19)17-11-8-14-6-4-3-5-7-14/h6,15H,2-5,7-13H2,1H3,(H,17,19)
• InChI Key: QPEXOQZADGXODY-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCC(CC1)C(=O)NCCC2=CCCCC2
• Molecular Formula: C16H28N2O3S
• Molecular Weight: 328.5 g/mol

Description

Synthesis Analysis

The synthesis of N-[2-(1-cyclohexen-1-yl)ethyl]-1-(ethylsulfonyl)-4-piperidinecarboxamide and its analogs involves multiple steps, including the nitro substitution by the F anion, to prepare compounds with high brain uptake, slow brain clearance, and stability to defluorination. These processes highlight the compound's potential as a PET radioligand for in vivo quantification of 5-HT1A receptors in neuropsychiatric disorders (Gonzalo García et al., 2014).

Molecular Structure Analysis

The molecular structure of such compounds is characterized by their affinity and selectivity towards specific receptors. Advanced lead compounds in this category have shown a balance between in vitro potency, selectivity, favorable ADME, pharmacological profiles, and suitable pharmacokinetic and safety characteristics (C. Cioffi et al., 2016).

Chemical Reactions and Properties

Chemical reactions involving this compound derivatives include cycloaddition reactions, which are used to synthesize a variety of biologically active compounds. These reactions are crucial for modifying the compound's interaction with biological targets (H. Tamura et al., 1990).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and stability, of these compounds are determined by their specific molecular structures. For example, the introduction of bridgehead fluoromethyl groups into the structure aims to enhance metabolic stability, making them suitable for PET imaging applications (R. A. Hussainy et al., 2011).

Chemical Properties Analysis

The chemical properties, including reactivity and interaction with biological molecules, are influenced by the specific functional groups present in the compound. N-substituted derivatives exhibit significant antimicrobial activity, showcasing the compound's potential in therapeutic applications beyond its primary research interest (H. Khalid et al., 2014).